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Compound of Interest

Compound Name: 2-Bromo-5-fluoro-1,1'-biphenyl

Cat. No.: B14776556

Get Quote

CAS: 2247960-33-2 | Formula: C₁₂H₈BrF | MW: 251.09 g/mol [1][2][3]

Executive Summary & Strategic Value
2-Bromo-5-fluoro-1,1'-biphenyl is a "Gateway Scaffold" in organic synthesis.[1][2] Unlike its

more common isomer, 4-bromo-2-fluorobiphenyl (a Flurbiprofen intermediate), this molecule

features a sterically congested bromine at the ortho-position (C2) and an electronically distinct

fluorine at the meta-position (C5).[2]

Why this molecule matters:

Orthogonal Reactivity: The steric hindrance at C2 retards oxidative addition compared to

para-halogens, allowing for selective functionalization of other sites in poly-halogenated

precursors.[1]

Atropisomerism Potential: The 2-substitution creates a twisted biaryl axis.[1][2] With further

substitution (e.g., at C2' or C6), it becomes a candidate for axially chiral ligands used in

asymmetric catalysis.[2]

OLED Architecture: In materials science, the non-planar geometry disrupts
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-

stacking, a critical feature for preventing aggregation-induced quenching (ACQ) in blue
phosphorescent host materials.[1][2]

Chemical Profile & Physical Properties[1][2][4][5][6]
Property Value Notes

Appearance
Colorless oil to low-melting

solid

Tends to supercool; crystallizes

upon scratching/seeding.[1][2]

Boiling Point ~310 °C (Predicted)
High thermal stability due to

the biphenyl core.

Solubility Soluble in DCM, THF, Toluene
Poor solubility in water;

moderate in hexanes.[1]

Electronic Character -deficient (Ring A)
F-atom induces inductive

withdrawal (-I) at C5.[2]

Key Hazard Skin/Eye Irritant (H315, H319)

Standard halogenated

aromatic safety protocols

apply.[2]

Synthesis: The "Site-Selective" Protocol[1][2]
As a Senior Scientist, I recommend Route A (Iodine-Selective Suzuki) for research-grade purity.

[1][2] This method exploits the significant reactivity difference between C-I and C-Br bonds,

ensuring the bromine handle remains intact for future steps.[1]

Route A: Chemoselective Suzuki-Miyaura Coupling (Recommended)
[2]

Precursor: 2-Bromo-5-fluoro-1-iodobenzene[1][2]

Reagent: Phenylboronic acid[2][4][5][6]

Catalyst: Pd(PPh₃)₄ or Pd(dppf)Cl₂[2]

Mechanism: The oxidative addition of Pd(0) occurs preferentially at the C-I bond (
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is lower) rather than the sterically hindered C-Br bond.[2]

Protocol:

Charge: A reaction vessel with 2-Bromo-5-fluoro-1-iodobenzene (1.0 equiv), Phenylboronic

acid (1.1 equiv), and Pd(PPh₃)₄ (3 mol%).

Solvent: Degassed Toluene/Ethanol/Water (4:1:1) or 1,4-Dioxane/Water.[1][2][7][8][9]

Base: Na₂CO₃ (2.0 equiv).[2]

Conditions: Heat to 80°C under Argon for 6–12 hours. Note: Do not overheat (>100°C) to

prevent competitive activation of the C-Br bond.

Workup: Extract with EtOAc, wash with brine, dry over Na₂SO₄.

Purification: Silica gel chromatography (Hexanes/EtOAc 95:5). The product elutes quickly

due to low polarity.[1]

Route B: The Sandmeyer Approach (Alternative)
If the di-halo precursor is unavailable, start from the aniline.

Precursor: 2-Bromo-5-fluoroaniline.[1][2][10][11]

Steps: Diazotization (NaNO₂/HCl)

Iodination (KI)

Suzuki Coupling (as above).[2]

Critique: This route is longer and involves hazardous diazonium intermediates, but is viable

for large-scale cost reduction.[1][2]

Visualization: Synthesis & Divergent Reactivity
The following diagram illustrates the synthesis and the "divergent" potential of the scaffold. The

Br-handle allows for extension into terphenyls, while the F-atom remains a dormant electronic

modulator unless activated for
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.[1][2]
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Caption: Chemoselective synthesis of the target scaffold followed by divergent functionalization

pathways utilizing the remaining bromine handle.[2]

Applications in R&D
A. Pharmaceutical Chemistry: The "Twist" Effect
In drug design, replacing a planar phenyl ring with a twisted 2-substituted biphenyl can improve

solubility and metabolic stability.[1][2] The 2-bromo group in this scaffold serves as a

placeholder.[1][2][11] It can be converted via Lithium-Halogen exchange to:

Carboxylic Acids: (via

quench)

Bioisosteres of NSAIDs.

Boronic Acids: For coupling to heterocycles (e.g., Pyridine, Pyrimidine) in kinase inhibitor

synthesis.[2]

B. Materials Science (OLEDs)
The 2-Bromo-5-fluoro-1,1'-biphenyl core is a precursor to Triphenylamine (TPA) derivatives.

[1][2]
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Mechanism: Buchwald-Hartwig amination of the Br-site with diarylamines.[1][2]

Function: The fluorine atom lowers the HOMO energy level, tuning the blue-shift of the

emission, while the biphenyl twist prevents crystallization in the thin film.[1]

Senior Scientist's "Watch-Outs" (Troubleshooting)
Isomer Confusion: Ensure you do not purchase 4-bromo-2-fluorobiphenyl (CAS 41604-19-7).

[1][2] That is a linear isomer used for Flurbiprofen.[1][2] Always verify by NMR: The target (2-

bromo) will show a doublet for the proton ortho to Fluorine at a distinct chemical shift

compared to the 4-bromo isomer.[1][2]

Debromination: In the Suzuki coupling (Step 1), if you observe "5-fluoro-1,1'-biphenyl" (mass

M-Br), your catalyst load is too high or the temperature is too aggressive.[1][2] Switch to a

milder precatalyst like Pd(OAc)₂/SPhos which is highly selective for Iodine over Bromine.[2]

Purification: The compound is non-polar.[1][2] Use Hexanes with <5% EtOAc.[1][2] It often

co-elutes with homocoupled biphenyl if the reaction is pushed too hard.[1][2]

References
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URL:[2]

Precursor Reactivity (2-Bromo-5-fluoroaniline)

Source: BenchChem Hazardous Substance Database.[1][2]

Context: Protocols for handling the aniline precursor and its conversion via Sandmeyer-

type chemistry.[1][2][10][11][12]

URL: (Derived from search context 1.1)[2]

General Suzuki Coupling Methodology

Source: "Novel Fluorinated Biphenyl Compounds Synthesized via Pd(0)-Catalyzed

Reactions."[2][13] ACS Omega.[1][2]

Context: Provides the specific solvent/base conditions (Dioxane/Water, K3PO4) adopted in
the "Recommended Route."

URL: (Derived from search context 1.5)[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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